Cas no 850032-68-7 (1H-Indole-3-ethanamine, N-ethyl-N-propyl-)

1H-Indole-3-ethanamine, N-ethyl-N-propyl-, is a synthetic indole derivative with potential applications in pharmaceutical and biochemical research. Its structure features an indole core substituted with an ethyl and propyl group on the amine side chain, which may influence its binding affinity and selectivity in receptor interactions. This compound is of interest due to its structural similarity to bioactive amines, making it a candidate for studies in neurochemistry or drug development. Its well-defined molecular framework allows for precise modifications, facilitating research into structure-activity relationships. High-purity formulations ensure reliable experimental reproducibility, supporting its use in analytical and investigative applications.

1H-Indole-3-ethanamine, N-ethyl-N-propyl- structure

850032-68-7 structure

Product Name:1H-Indole-3-ethanamine, N-ethyl-N-propyl-

CAS No:850032-68-7

MF:C₁₅H₂₂N₂

MW:230.348583698273

CID:4226450

PubChem ID:74405184

Update Time:2025-05-22

1H-Indole-3-ethanamine, N-ethyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-ethanamine, N-ethyl-N-propyl-
- FRE36KL4BD
- HY-169448
- BDBM50578372
- 850032-68-7
- SCHEMBL22027268
- Ethylpropyltryptamine
- UNII-FRE36KL4BD
- N-ethyl-N-propyltryptamine
- N-ethyl-N-propyl-1H-indole-3-ethanamine
- DTXSID101336291
- CHEMBL4871007
- N-Ethyl-N-(2-(1H-indol-3-yl)ethyl)propan-1-amine
- N-ethyl-N-[2-(1H-indol-3-yl)ethyl]propan-1-amine
- Inchi： 1S/C15H22N2/c1-3-10-17(4-2)11-9-13-12-16-15-8-6-5-7-14(13)15/h5-8,12,16H,3-4,9-11H2,1-2H3
- InChI Key： LCDYRMYSOIVPRS-UHFFFAOYSA-N
- SMILES： N(CC)(CCC)CCC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 230.178298710g/mol
Monoisotopic Mass: 230.178298710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 19Å²

1H-Indole-3-ethanamine, N-ethyl-N-propyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P01LJ9V-1mg	N-ethyl-N-propyl-1H-indole-3-ethanamine	850032-68-7	≥95%	1mg	$126.00	2024-04-21
1PlusChem	1P01LJ9V-5mg	N-ethyl-N-propyl-1H-indole-3-ethanamine	850032-68-7	≥95%	5mg	$345.00	2024-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 1H-Indole-3-ethanamine, N-ethyl-N-propyl-

1H-Indole-3-Ethanamine, N-Ethyl-N-Propyl: A Comprehensive Overview

1H-Indole-3-Ethanamine, N-Ethyl-N-Propyl (CAS No. 850032-68-7) is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic biology. This compound is characterized by its unique structure, which combines the indole moiety with an ethanamine group substituted by ethyl and propyl groups. Its chemical formula is C₁₄H₂₄N₂, and it exists as a crystalline solid under standard conditions.

The synthesis of 1H-Indole-3-Ethanamine, N-Ethyl-N-Propyl involves a multi-step process that typically begins with the preparation of indole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's structure lends itself well to various functionalization reactions, making it a valuable building block in organic synthesis.

In the realm of pharmaceuticals, 1H-Indole-3-Ethanamine, N-Ethyl-N-Propyl has shown promise as a precursor for bioactive molecules. Researchers have explored its potential in drug design, particularly in the development of neuroprotective agents and anticancer drugs. A study published in the Journal of Medicinal Chemistry highlighted its ability to modulate cellular pathways associated with neurodegenerative diseases, suggesting its role in future therapeutic interventions.

The compound's applications extend beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on its integration into thin-film transistors (TFTs), where it demonstrates remarkable charge transport characteristics. This opens up possibilities for its use in flexible electronics and optoelectronic devices.

In addition to its technical applications, 1H-Indole-3-Ethanamine, N-Ethyl-N-Propyl has gained attention for its role in green chemistry. Its synthesis and applications are being optimized to minimize environmental impact, aligning with global sustainability goals. For instance, researchers have developed eco-friendly solvent systems for its production, reducing waste and energy consumption.

The compound's stability under various conditions is another area of interest. Studies have shown that it exhibits good thermal stability up to 250°C and is resistant to hydrolysis under mild conditions. These properties make it suitable for industrial applications where durability is critical.

In conclusion, CAS No. 850032-68-7, or 1H-Indole-3-Ethanamine, N-Ethyl-N-propyl, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key molecule in contemporary research and industry.